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Compound of Interest

Compound Name: Tungstic acid

Cat. No.: B1219628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of tungstic acid, covering its fundamental chemical

identity, physicochemical properties, synthesis protocols, and its emerging role in biomedical

research, particularly as an enzyme inhibitor.

Chemical Identity and Formula
Tungstic acid is an oxyacid of tungsten. Its chemical formula is most commonly written as

H₂WO₄.[1][2][3] It is also referred to as orthotungstic acid or wolframic acid.[1][4] In the solid

state, tungstic acid typically exists as a hydrate, and is better represented as a hydrated form

of tungsten trioxide (WO₃).[5][6] The most common form is the monohydrate, WO₃·H₂O, which

is structurally equivalent to H₂WO₄.[1][5][6] A dihydrate, WO₃·2H₂O, is also known.[5][6]

The molecule features a central tungsten atom in its highest +6 oxidation state.[3] It appears as

a yellow to yellow-greenish amorphous powder.[1][7]

Physicochemical Properties
The key quantitative properties of tungstic acid (monohydrate form) are summarized for easy

reference and comparison in the table below.
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Property Value Source(s)

Chemical Formula H₂WO₄ or WO₃·H₂O [1][3][8]

Molecular Weight ~249.85 g/mol [1][3][7]

Appearance
Yellow to yellow-greenish

powder
[1][7]

Density ~5.5 g/cm³ at 25 °C [1][4][5]

Melting Point Decomposes at ~100 °C [1][4][5]

Boiling Point 1,473 °C (of anhydrous WO₃) [4][5]

Solubility in Water Insoluble / Sparingly soluble [1][5][8]

Solubility (Other)

Soluble in hydrofluoric acid,

ammonia, and caustic alkali

solutions (e.g., NaOH).[1][7]

Insoluble in most other acids.

[1]

CAS Number 7783-03-1 [2][7]

Synthesis and Experimental Protocols
Tungstic acid is most commonly prepared in a laboratory setting via the acidification of an

alkali metal tungstate solution, such as sodium tungstate (Na₂WO₄).[5][9][10] The resulting

precipitation reaction yields tungstic acid.

This protocol describes a standard method for synthesizing tungstic acid by precipitating it

from a sodium tungstate solution using hydrochloric acid.[9]

Materials:

Sodium tungstate (Na₂WO₄)

Concentrated Hydrochloric Acid (HCl)

Deionized water
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Beakers

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Wash bottle

Drying oven

Procedure:

Prepare Solutions:

Prepare a dilute aqueous solution of sodium tungstate (e.g., 35-40 g/L).[9]

Use a concentrated solution of hydrochloric acid (e.g., ~10 M).[9]

Precipitation:

Place the sodium tungstate solution in a beaker with a magnetic stir bar and begin stirring.

Slowly and carefully add the concentrated hydrochloric acid to the stirring sodium

tungstate solution. The reaction is: Na₂WO₄ + 2HCl → H₂WO₄↓ + 2NaCl.[9][10]

A yellow precipitate of tungstic acid will form immediately.[9] Continue adding acid until

the precipitation is complete. An excess of acid is typically used.[9]

Isolation and Washing:

Allow the precipitate to settle. The mixture can be gently heated (e.g., to 70-100°C) to

convert any white, hydrated tungstic acid into the more filterable yellow form.[9]

Separate the tungstic acid precipitate from the solution by vacuum filtration using a

Buchner funnel.[9]

Wash the precipitate on the filter paper multiple times with deionized water to remove the

sodium chloride byproduct and any excess HCl.[11]
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For a higher purity product, a final wash with ethanol or acetone can be performed.[11]

Drying:

Carefully transfer the filtered and washed tungstic acid to a watch glass or evaporating

dish.

Dry the product in a drying oven at a temperature below 100°C to avoid decomposition

into tungsten trioxide.[1][12]

The following diagram illustrates the experimental workflow for this synthesis.
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A flowchart of the laboratory synthesis of tungstic acid.

Applications in Biomedical Research
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While tungstic acid itself is primarily an industrial intermediate for producing tungsten metal

and its compounds, the tungstate anion (WO₄²⁻) has garnered significant interest in biomedical

and drug development research.[6][7] Tungstate acts as a structural mimic of phosphate and

sulfate, allowing it to function as a competitive inhibitor for enzymes that process these

substrates.[13][14]

Protein Tyrosine Phosphatases (PTPs) are a family of enzymes crucial for cellular signaling.

[15] Dysregulation of PTPs is implicated in various diseases, including diabetes, obesity, and

cancer, making them attractive drug targets.

Tungstate has been identified as a potent, competitive inhibitor of several PTPs, such as

PTP1B and SHP-1.[13][15] By binding to the active site, tungstate blocks the enzyme from

dephosphorylating its target proteins, thereby modulating the signaling pathway. For instance,

inhibiting PTP1B can enhance insulin signaling, an area of active research in anti-diabetic

therapies.

The diagram below illustrates the inhibitory action of tungstate on a generic PTP-mediated

signaling pathway.
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Mechanism of PTP Inhibition by Tungstate
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Tungstate competitively inhibits PTPs, blocking dephosphorylation.

Molybdate Antagonism: Due to its chemical similarity, tungstate can act as an antagonist to

molybdate. It can be substituted for molybdenum in certain enzymes, such as nitrate

reductase, rendering them inactive.[16][17]

Antimicrobial Research: Silver tungstate (α-Ag₂WO₄) has demonstrated antimicrobial

properties and is being investigated for its biocompatibility and potential use in medical

applications.[18]

Metabolic Regulation: The administration of sodium tungstate has shown anti-diabetic and

anti-obesity effects in animal models, though the precise molecular mechanisms are still

under investigation.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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